3,4,5-triethoxy-N-(2-pyridinyl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3,4,5-Triethoxy-N-(2-pyridinyl)benzamide is a benzamide derivative characterized by three ethoxy groups at the 3-, 4-, and 5-positions of the benzene ring and a 2-pyridinyl substituent on the amide nitrogen. The ethoxy groups enhance lipophilicity and may influence metabolic stability, while the pyridinyl moiety contributes to hydrogen bonding and π-π stacking interactions in biological systems.
Properties
Molecular Formula |
C18H22N2O4 |
|---|---|
Molecular Weight |
330.4g/mol |
IUPAC Name |
3,4,5-triethoxy-N-pyridin-2-ylbenzamide |
InChI |
InChI=1S/C18H22N2O4/c1-4-22-14-11-13(12-15(23-5-2)17(14)24-6-3)18(21)20-16-9-7-8-10-19-16/h7-12H,4-6H2,1-3H3,(H,19,20,21) |
InChI Key |
WGZIRQBQUNWIQX-UHFFFAOYSA-N |
SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=CC=N2 |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=CC=N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparisons with Analogs
Substituent Variations on the Benzamide Core
Hydroxyl vs. Ethoxy Groups
- 3,4,5-Trihydroxy-N-(pyridin-2-yl)benzamide (A4) : Replacing ethoxy groups with hydroxyls () increases polarity and hydrogen-bonding capacity. This alteration likely reduces membrane permeability but improves aqueous solubility. Such derivatives may exhibit distinct pharmacokinetic profiles compared to the ethoxy-substituted parent compound.
Halogenated Derivatives
- These compounds demonstrate antimycobacterial activity, suggesting that halogenation could augment antimicrobial properties compared to non-halogenated analogs.
Modifications to the N-Substituent
Heterocyclic Extensions
- 3,4,5-Triethoxy-N-[3-(2-phenyl-1H-imidazol-1-yl)propyl]benzamide (): The imidazole-propyl chain introduces additional hydrogen-bonding and aromatic interactions. This modification may enhance affinity for enzymes like kinases or cytochrome P450 isoforms.
- Its logP (2.36) and polar surface area (68.6 Ų) suggest moderate bioavailability .
Aliphatic and Sulfonamide Groups
- 3,4,5-Triethoxy-N-(tetrahydro-furan-2-ylmethyl)-benzamide (): The tetrahydrofuran group increases oxygen content, improving solubility. Such derivatives may exhibit enhanced metabolic stability due to reduced susceptibility to oxidative degradation.
- 3,4,5-Triethoxy-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-benzamide (): The sulfamoyl-pyrimidinyl group introduces a sulfonamide moiety, known for targeting carbonic anhydrases or bacterial dihydropteroate synthase.
Pharmacological Comparisons
PDE4 Inhibitors
- Roflumilast (3-cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide) (): A potent PDE4 inhibitor (IC₅₀ = 0.8 nM in neutrophils), roflumilast’s dichloropyridinyl and difluoromethoxy groups confer high selectivity. Compared to 3,4,5-triethoxy-N-(2-pyridinyl)benzamide, the absence of ethoxy groups in roflumilast may reduce off-target interactions with cytochrome P450 enzymes .
Antimycobacterial Agents
Physicochemical and Structural Data Table
*Estimated using analogous compounds.
Key Findings and Implications
- Ethoxy vs. Hydroxyl Groups : Ethoxy substituents balance lipophilicity and metabolic stability, making 3,4,5-triethoxy-N-(2-pyridinyl)benzamide more drug-like than hydroxylated analogs.
- Halogenation Effects : Fluorine and chlorine improve potency in antimicrobial contexts but may increase toxicity risks.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
